5-Methylfuran-2-carbonyl isothiocyanate

• IUPAC Name: 5-methylfuran-2-carbonyl isothiocyanate
• InChI: InChI=1S/C7H5NO2S/c1-5-2-3-6(10-5)7(9)8-4-11/h2-3H,1H3
• InChI Key: AFGODRXXFBWJLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)N=C=S
• Molecular Formula: C7H5NO2S
• Molecular Weight: 167.19 g/mol

Description

5-Methylfuran-2-carbonyl isothiocyanate is a chemical compound with the CAS Number: 856906-99-5. It has a molecular weight of 167.19 and its IUPAC name is 5-methyl-2-furoyl isothiocyanate.

Molecular Structure Analysis

The molecular formula of 5-Methylfuran-2-carbonyl isothiocyanate is C7H5NO2S. The InChI code for this compound is 1S/C7H5NO2S/c1-5-2-3-6 (10-5)7 (9)8-4-11/h2-3H,1H3.

Scientific Research Applications

Hydrogenation and Catalytic Reduction

• Supercritical Carbon Dioxide-Water Hydrogenation : The hydrogenation of 5-hydroxymethylfurfural (HMF) to dimethylfuran (DMF) using supercritical carbon dioxide-water was achieved with high yield, demonstrating the significant effect of CO2 pressure on product distribution. This method was extended to the hydrogenation of furfural, producing 2-methylfuran with complete conversion in a short time (Chatterjee, Ishizaka, & Kawanami, 2014).

• Catalytic Reduction of Biomass-Derived Furanic Compounds : The catalytic reduction of furfural and HMF over heterogeneous catalysts has been studied, focusing on producing various selective products, including 2-methylfuran and 2,5-dimethylfuran (Nakagawa, Tamura, & Tomishige, 2013).

Luminescent Applications and Bioconjugation

• Luminescent Diethylenetriaminepentaacetic Acid Chelate : An isothiocyanate form of a lanthanide chelate, highly luminescent when bound to terbium or europium, was synthesized for potential applications in imaging and diagnostics (Li & Selvin, 1997).

Combustion and Emission Characteristics

• Combustion and Emissions in Spark-Ignition Engine : An investigation into the combustion and emissions characteristics of 2-methylfuran gasoline blend fuel in a spark-ignition engine revealed interesting findings about its behavior as a gasoline additive (Wei et al., 2014).

Chemical Synthesis and Reactivity

• Synthesis of Methylfurans and Thiazoles : Research on the synthesis of 2-methylfurans via the catalysis of 1-alkyn-5-ones with mercuric triflate, and reactions of alkyl isothiocyanates with dianions of cyclic thioureas, provides insights into the chemical reactivity and potential applications of these compounds in organic synthesis (Imagawa, Kurisaki, & Nishizawa, 2004); (Matsumura, Tomura, Mando, Tsuchiya, & Yoneda, 1986).

Environmental Applications

• Fumigant Toxicity and Soil Sorption : The toxicity of methyl isothiocyanate, a fumigant, against the whitefringed beetle and its sorption by various soils was assessed, highlighting the potential environmental impact and applications of such compounds (Matthiessen, Desmarchelier, Vu, & Shackleton, 1996).